diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate

• IUPAC Name: N-[diethoxyphosphoryl(phenyl)methyl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C13H22NO5PS/c1-5-18-20(15,19-6-2)13(14(3)21(4,16)17)12-10-8-7-9-11-12/h7-11,13H,5-6H2,1-4H3
• InChI Key: DNXDNNMQTPJSTA-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=CC=C1)N(C)S(=O)(=O)C)OCC
• Molecular Formula: C13H22NO5PS
• Molecular Weight: 335.36 g/mol

Description

Diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate (DMMP) is a chemical compound that has been extensively studied due to its potential applications in various fields. It is a colorless liquid that has a strong odor and is highly soluble in water. DMMP is widely used as a simulant for nerve agents and is also used in the synthesis of various organic compounds.

Mechanism of Action

Diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate acts as a simulant for nerve agents by inhibiting the activity of acetylcholinesterase (AChE), which is an enzyme that breaks down the neurotransmitter acetylcholine (ACh). This inhibition leads to the accumulation of ACh in the synapse, which results in overstimulation of the nervous system. The overstimulation can lead to seizures, respiratory failure, and ultimately death.
Biochemical and Physiological Effects:
diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate inhibits the activity of AChE in a dose-dependent manner. In vivo studies have shown that exposure to diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate can lead to respiratory distress, seizures, and death. diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate has also been shown to have genotoxic effects, including DNA damage and chromosomal aberrations.

Advantages and Limitations for Lab Experiments

Diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored. It is also highly soluble in water, which makes it easy to use in aqueous solutions. However, diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate has several limitations. It is highly toxic and can be dangerous if not handled properly. It also has a strong odor, which can be unpleasant and can interfere with other experiments.

Future Directions

There are several future directions for the study of diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate. One area of research is the development of new methods for the synthesis of diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate. Another area of research is the development of new analytical methods for the detection of diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate and its metabolites. There is also a need for further studies on the biochemical and physiological effects of diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate, particularly in relation to its potential genotoxic effects. Finally, there is a need for further studies on the potential applications of diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate in materials science, including the synthesis of new organic compounds and materials.

Synthesis Methods

Diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate can be synthesized using different methods, including the Kabachnik-Fields reaction, the Michaelis-Arbuzov reaction, and the Horner-Wadsworth-Emmons reaction. The Kabachnik-Fields reaction is the most commonly used method for the synthesis of diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate. This method involves the reaction of dimethyl phosphite with an aldehyde or ketone in the presence of a catalyst.

Scientific Research Applications

Diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate has been extensively studied for its potential applications in various fields, including analytical chemistry, materials science, and biochemistry. In analytical chemistry, diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate is used as a standard reference material for the detection of nerve agents. It is also used as a calibration standard in gas chromatography-mass spectrometry (GC-MS) analysis. In materials science, diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate is used as a precursor for the synthesis of various organic compounds, including polymers and liquid crystals. In biochemistry, diethyl [[methyl(methylsulfonyl)amino](phenyl)methyl]phosphonate is used as a model compound for the study of enzyme-catalyzed reactions.